
Chemical Identity & Basic Properties of
Carzenide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Carzenide

CAS No.: 138-41-0

Cat. No.: S002764

Get Quote

The table below summarizes the fundamental identifiers and physical characteristics of Carzenide, which

are essential for basic identification and handling in the laboratory [1].

Property Specification

CAS Number 138-41-0 [1]

IUPAC Name 4-Sulfamoylbenzoic acid [1]

Synonyms Carzenide; 4-Carboxybenzenesulfonamide; p-Sulfamoyl Benzoic Acid [1]

Molecular Formula C7H7NO4S [1]

Molecular Weight 201.20 g/mol [1]

Melting Point 285-295 °C [1]

Density 1.5±0.1 g/cm³ [1]

Water Solubility 453 mg/L at 25 °C [1]

Storage Store at Room Temperature (RT) [1]
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Advanced Synthesis & Purity Enhancement

A modern preparation method focuses on an efficient and cleaner synthesis pathway, which is a proactive

approach to minimizing impurities.

Improved Synthesis Protocol [2]

This patent describes a method for preparing 4-Sulfamoylbenzoic acid that avoids the use of heavy metal

oxidants, potentially reducing metal-based impurities.

Key Reaction: The oxidation of an alkyl 4-halosulfonylbenzoate (Formula II) to form an alkali metal

salt of 4-sulfamoylbenzoic acid (Formula I-a).
Reaction System: Uses an alkali metal halide (e.g., sodium bromide) and an alkali metal bromate

(e.g., sodium bromate) in an acidic aqueous solution.
Solvent: A Bronsted acid (like hydrochloric acid) and water.

Advantages: The process is noted for its simplicity, high yield, and environmentally friendly profile as
it prevents pollution from heavy metals [2].

The following diagram outlines the core strategy of this synthesis method for achieving high-purity

Carzenide.
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Alkyl 4-halosulfonylbenzoate
(Formula II)

Oxidation Reaction

Reaction in Acidic Aqueous Solution

Alkali Metal Salt of
4-Sulfamoylbenzoic Acid

(Formula I-a)

Key Reagents:
- Alkali Metal Halide (e.g., NaBr)

- Alkali Metal Bromate (e.g., NaBrO₃)

Advantages:
- No Heavy Metal Oxidants

- Simpler Process
- Reduced Environmental Pollution

Click to download full resolution via product page

Analytical Methodologies for Purity Assessment

While specific methods for Carzenide were not detailed, the general principles for analyzing drug

substances can be applied. The following workflow illustrates a multi-technique approach for comprehensive

purity characterization, drawing from standard practices in pharmaceutical analysis [3] [4].
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HPLC Analysis
(for impurity profiling)

Isolation of Impurities
(via semi-preparative HPLC)

Structural Elucidation

Techniques:
- NMR Spectroscopy
- FT-IR Spectroscopy
- Mass Spectrometry

- Elemental Analysis (CHNS)

Click to download full resolution via product page

Frequently Asked Questions & Troubleshooting

Based on the available information, here are some anticipated FAQs.

Q1: What is the primary biological activity of Carzenide? A1: Carzenide is identified as a strong,

competitive inhibitor of carbonic anhydrase II (CAII). It is also the major circulating metabolite of the drug

Mafenide and is being researched in contexts such as epilepsy and cervical cancer [5].

Q2: I am concerned about heavy metal contamination in my final product. Are there alternative

synthesis methods? A2: Yes. The patent (CN105693565A) describes an oxidation method that uses an alkali

metal halide/bromate system in an acidic aqueous solution, explicitly avoiding heavy metal oxidants. This

can be a cleaner alternative for synthesis [2].

Q3: What are the key physical properties I should use to characterize my Carzenide sample? A3: You

should confirm the melting point (285-295 °C) and analyze the sample using NMR, FT-IR, and mass
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spectrometry. The measured molecular weight should be 201.20 g/mol. These data points are crucial for

confirming the identity and purity of your compound [1] [4].

Key Guidance for Your Project

To effectively build your technical support center:

Focus on Foundational Data: The chemical properties and modern synthesis method provided can
form the core of your product documentation and basic troubleshooting guides.

Develop Specific Protocols: You may need to develop in-house, detailed SOPs for the synthesis
and purification of Carzenide, using the patented method as a starting point.

Establish Analytical Procedures: Implement a rigorous analytical workflow, as visualized above, to
identify and quantify any impurities specific to your synthesis process.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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